Cas no 2171795-20-1 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-propylacetamido}acetic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-propylacetamido}acetic acid
• CAS No: 2171795-20-1
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6204100
• PubChem ID: 165816367
• Update Time: 2025-11-01

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-propylacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-propylacetamido}acetic acid
• 2171795-20-1
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-propylacetamido}acetic acid
• EN300-1487597

• Inchi： 1S/C24H28N2O6/c1-2-12-26(14-23(28)29)22(27)16-31-13-11-25-24(30)32-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21H,2,11-16H2,1H3,(H,25,30)(H,28,29)
• InChI Key： QZDFITUIYOCUKU-UHFFFAOYSA-N
• SMILES： O(C(NCCOCC(N(CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-propylacetamido}acetic acid

Introduction to 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-propylacetamido}acetic acid (CAS No. 2171795-20-1)

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-propylacetamido}acetic acid, identified by its CAS number 2171795-20-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structure, which includes a fluorene moiety, multiple functional groups, and an acetic acid derivative. The presence of these structural elements not only makes it a subject of interest for synthetic chemists but also positions it as a potential candidate for various biological applications.

The core structure of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-propylacetamido}acetic acid incorporates a fluorene ring system, which is renowned for its stability and rigidity. This feature is particularly advantageous in medicinal chemistry, as fluorene derivatives often exhibit enhanced solubility and metabolic stability. The methoxycarbonyl group attached to the fluorene ring further enhances the compound's reactivity, making it a versatile intermediate in the synthesis of more complex molecules. Additionally, the amino and ethoxy functionalities introduce basic and hydrophilic properties, respectively, which can influence the compound's pharmacokinetic behavior.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The unique structural features of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-propylacetamido}acetic acid make it a promising candidate for such applications. For instance, the combination of the fluorene moiety with an acetamido group suggests potential interactions with biological targets such as kinases and proteases. These interactions are critical in regulating cellular processes that are often dysregulated in diseases like cancer.

One of the most intriguing aspects of this compound is its potential role in drug discovery. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing researchers to fine-tune its biological activity. Recent studies have demonstrated that derivatives of fluorene-based compounds can exhibit potent inhibitory effects on various enzymes and receptors. For example, modifications to the fluorene ring have been shown to enhance binding affinity to target proteins, while changes to the acetamido group can influence metabolic stability.

The pharmaceutical industry has been particularly interested in developing small molecules that can cross the blood-brain barrier (BBB). The structural characteristics of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-propylacetamido}acetic acid, including its hydrophilic and lipophilic regions, make it a candidate for BBB penetration. This property is crucial for treating central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. Current research is focused on optimizing the compound's pharmacokinetic profile to ensure efficient delivery to target sites within the brain.

Another area of interest is the compound's potential application in anti-inflammatory therapies. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. The fluorene moiety has been shown to possess anti-inflammatory properties when incorporated into certain drug candidates. Additionally, the acetamido group can interact with inflammatory pathways by modulating enzyme activity or receptor binding. These interactions may lead to the development of novel anti-inflammatory agents based on this scaffold.

The synthesis of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-propylacetamido}acetic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key functional groups within the molecule. These methods not only enhance efficiency but also allow for greater control over regioselectivity and stereochemistry.

In conclusion, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-propylacetamido}acetic acid (CAS No. 2171795-20-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer numerous possibilities for therapeutic applications across various disease areas. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play a crucial role in the development of next-generation drugs.